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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B15623595 Get Quote

An In-depth Technical Guide to 25-Desacetyl Rifampicin-d3: Physical and Chemical

Properties

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the core physical and chemical properties of 25-Desacetyl
Rifampicin-d3, a labeled metabolite of the antibiotic Rifampicin.

Core Physical and Chemical Data
The quantitative properties of 25-Desacetyl Rifampicin-d3 are summarized in the table below,

providing a clear comparison of its key characteristics.
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Property Value Source(s)

Molecular Formula C₄₁H₅₃D₃N₄O₁₁ [1][2][3][4][5]

Molecular Weight 783.92 g/mol [1][3][4][5]

Appearance
Reddish Orange to Brown

Orange Solid
[1][5]

Melting Point >162°C (decomposition) [1]

Purity >85% to >98% [2][3][6]

Solubility

Slightly soluble in DMSO.

Soluble in USP/EP Diluent

(Methanol).

[6][7]

Storage Conditions
-20°C, Amber Vial, Under Inert

Atmosphere
[1][5][6][7]

Stability
Light sensitive; stable for ≥ 4

years at -20°C.
[4][6]

CAS Number (Labeled) 2714485-01-3 [8]

CAS Number (Unlabeled) 16783-99-6 [3][5][6][7][9][10]

Metabolic Pathway of Rifampicin
25-Desacetyl Rifampicin is the primary active metabolite of Rifampicin.[6][11] The metabolic

conversion involves the deacetylation of the parent drug. The deuterated form, 25-Desacetyl
Rifampicin-d3, serves as a labeled internal standard for pharmacokinetic and metabolic

studies.[1][5][12]
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Metabolism of Rifampicin
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Metabolic conversion of Rifampicin.

Experimental Protocols
Detailed methodologies for the analysis of Rifampicin and its metabolites are crucial for

accurate quantification and characterization. High-Performance Liquid Chromatography

(HPLC) coupled with mass spectrometry (LC-MS) is a common technique.

High-Performance Liquid Chromatography (HPLC) for Quantification:

A prevalent method for the simultaneous determination of Rifampicin and 25-Desacetyl

Rifampicin in biological matrices involves HPLC.[11][13]

Sample Preparation: Direct injection of biological fluids (plasma, urine) is often possible after

minimal sample preparation, such as protein precipitation.[13][14]

Chromatographic Separation: A C18 column is typically used for separation.[15]

Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous buffer (e.g.,

10 mM ammonium formate) and an organic solvent (e.g., methanol or acetonitrile) is

employed.[15]

Detection: UV spectrophotometry or tandem mass spectrometry (MS/MS) can be used for

detection and quantification.[13][15] The use of a labeled internal standard like 25-Desacetyl
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Rifampicin-d3 is essential for accurate quantification by LC-MS.[14]

Spectroscopic Characterization:

Nuclear Magnetic Resonance (NMR): NMR spectroscopy is used to confirm the structure of

25-Desacetyl Rifampicin. The disappearance of the signal corresponding to the acetyl methyl

group confirms the desacetylation.[16]

Infrared (IR) Spectroscopy: The IR spectrum of 25-Desacetyl Rifampicin is characterized by

the disappearance of the band associated with the acetyl group (around 1710-1715 cm⁻¹).

[16]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

the compound and to confirm its identity.[16]

Analytical Workflow
The general workflow for the analysis of 25-Desacetyl Rifampicin-d3 in a research setting is

depicted below.
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General Analytical Workflow
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Workflow for quantitative analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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